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Compound of Interest

Compound Name: 2,3-Difluorobenzophenone

CAS No.: 208173-20-0

Cat. No.: B1362943

Get Quote

A Note on Data Availability: A comprehensive search of public scientific databases and

literature has revealed a notable absence of readily available experimental spectroscopic data

(NMR, IR, MS) for 2,3-Difluorobenzophenone. While commercial suppliers list the compound,

detailed characterization data is not provided. This guide will, therefore, provide a foundational

framework for its spectroscopic analysis, outlining the theoretical principles, expected spectral

characteristics based on its structure, and detailed experimental protocols for data acquisition.

For illustrative purposes, spectral data of isomeric and related fluorinated benzophenones will

be referenced to provide context for the anticipated results.

Introduction: The Structural Elucidation of a
Fluorinated Ketone
2,3-Difluorobenzophenone, with the molecular formula C₁₃H₈F₂O, is an aromatic ketone

containing a difluorinated phenyl ring and an unsubstituted phenyl ring linked by a carbonyl

group. The precise determination of its chemical structure and purity relies on a combination of

modern spectroscopic techniques. Each method provides a unique piece of the structural

puzzle, and together, they offer a comprehensive characterization of the molecule. This guide

delves into the application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and
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¹⁹F), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) for the unambiguous

identification and characterization of 2,3-Difluorobenzophenone.

The presence and position of the fluorine atoms on one of the aromatic rings introduce specific

complexities and signatures in the spectra, particularly in NMR, due to spin-spin coupling

between fluorine and both proton and carbon nuclei. Understanding these interactions is

paramount for accurate spectral interpretation.

Molecular Structure of 2,3-Difluorobenzophenone
Caption: Molecular structure of 2,3-Difluorobenzophenone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For fluorinated compounds, ¹⁹F NMR and the influence of fluorine on ¹H

and ¹³C spectra provide critical structural information.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2,3-Difluorobenzophenone is expected to show signals

corresponding to the eight aromatic protons. The protons on the unsubstituted phenyl ring will

likely appear as a complex multiplet, while the protons on the difluorinated ring will exhibit

splitting patterns due to both proton-proton and proton-fluorine couplings.

Expected ¹H NMR Spectral Data (Predicted)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 7.8 - 7.9 m 2H

Protons ortho to the

carbonyl on the

unsubstituted ring

~ 7.5 - 7.7 m 3H

Protons meta and

para to the carbonyl

on the unsubstituted

ring

~ 7.2 - 7.4 m 3H
Protons on the 2,3-

difluorophenyl ring

Causality in Proton Chemical Shifts and Splitting:

Deshielding by the Carbonyl Group: The protons ortho to the electron-withdrawing carbonyl

group on the unsubstituted ring are expected to be the most deshielded and appear at the

lowest field.

Fluorine Coupling: The protons on the difluorinated ring will show complex splitting due to

coupling with the adjacent fluorine atoms. The magnitude of the coupling constants (J-

values) is indicative of the through-bond distance between the coupled nuclei.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information about the 13 unique carbon atoms in the

molecule. The carbonyl carbon will be significantly deshielded. The carbons bonded to fluorine

will appear as doublets due to one-bond carbon-fluorine coupling (¹JCF), which is typically

large. Carbons further away will show smaller long-range couplings.

Expected ¹³C NMR Spectral Data (Predicted)
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Chemical Shift (δ, ppm)
Multiplicity (due to C-F
coupling)

Assignment

~195 s C=O

~150-160 d, ¹JCF ≈ 250 Hz C-F

~115-140 m Aromatic C

~120-135 m Aromatic CH

¹⁹F NMR Spectroscopy
¹⁹F NMR is highly sensitive and provides direct information about the chemical environment of

the fluorine atoms. For 2,3-Difluorobenzophenone, two distinct signals are expected for the

two non-equivalent fluorine atoms. These signals will likely show coupling to each other and to

the neighboring protons.

Expected ¹⁹F NMR Spectral Data (Predicted)

Chemical Shift (δ, ppm) Multiplicity Assignment

-110 to -150 m F-2

-110 to -150 m F-3

Note: The exact chemical shifts can vary depending on the solvent and the reference standard

used.

Experimental Protocol for NMR Data Acquisition
Caption: A generalized workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The IR spectrum of 2,3-Difluorobenzophenone is

expected to be dominated by a strong absorption band corresponding to the carbonyl (C=O)

stretching vibration.
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Expected IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

~3100-3000 Medium Aromatic C-H stretch

~1660 Strong C=O stretch (ketone)

~1600, 1480 Medium-Strong Aromatic C=C stretch

~1200-1000 Strong C-F stretch

Causality in IR Absorptions:

Carbonyl Stretch: The position of the C=O stretching band is influenced by conjugation with

the aromatic rings.

C-F Stretch: The C-F stretching vibrations typically appear in the fingerprint region and can

be complex.

Experimental Protocol for IR Data Acquisition (ATR-
FTIR)
Caption: Workflow for acquiring an ATR-FTIR spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

Expected Mass Spectrometry Data

Molecular Ion (M⁺): The mass spectrum should show a prominent molecular ion peak at an

m/z (mass-to-charge ratio) corresponding to the molecular weight of 2,3-
Difluorobenzophenone (C₁₃H₈F₂O), which is approximately 218.05 g/mol .

Fragmentation Pattern: Common fragmentation pathways for benzophenones involve

cleavage at the carbonyl group. Expected fragment ions would include:
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[C₆H₅CO]⁺ at m/z 105

[C₆H₃F₂CO]⁺ at m/z 141

[C₆H₅]⁺ at m/z 77

[C₆H₃F₂]⁺ at m/z 113

Experimental Protocol for Mass Spectrometry Data
Acquisition (EI-MS)
Caption: A simplified workflow for Electron Impact Mass Spectrometry.

Conclusion
The comprehensive spectroscopic analysis of 2,3-Difluorobenzophenone, employing a

combination of ¹H, ¹³C, and ¹⁹F NMR, IR spectroscopy, and mass spectrometry, is essential for

its unambiguous structural confirmation and purity assessment. While experimental data is not

readily available in the public domain, this guide provides a robust theoretical framework for its

characterization. The predicted spectral features, arising from its unique arrangement of

functional groups and fluorine substituents, offer a clear roadmap for researchers and scientists

in the fields of chemical synthesis and drug development to confidently identify and

characterize this molecule. The provided experimental protocols serve as a practical guide for

acquiring high-quality spectroscopic data.
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To cite this document: BenchChem. [A Technical Guide to the Spectroscopic
Characterization of 2,3-Difluorobenzophenone]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1362943/docs#a-technical-guide-to-the-
spectroscopic-characterization-of-2-3-difluorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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